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Compound of Interest

Compound Name: Azure C

Cat. No.: B1384180

Audience: Researchers, scientists, and drug development professionals.

Introduction

Azure C is a metachromatic cationic dye belonging to the thiazine group, commonly utilized in
histology and cytology for staining cellular components such as nuclei and mucins.[1][2] Proper
preparation of staining solutions is critical to ensure reproducibility and clarity in experimental
results. This document provides a detailed protocol for the preparation of a 1% (w/v) aqueous
working solution of Azure C.

Chemical Information:

Name: Azure C

e Synonyms: Monomethylthionine chloride, C.I. 52002[3]
« CAS Number: 531-57-7[3]

e Molecular Formula: C13H12CIN3S[3]

e Molecular Weight: 277.77 g/mol

o Appearance: Dark green crystalline powder

o Solubility: Soluble in water, forming a blue solution.
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Data Presentation: Quantitative Requirements

A 1% weight/volume (w/v) solution is defined as 1 gram of solute per 100 mL of the total
solution volume. The following table outlines the required mass of Azure C powder for
preparing various volumes of a 1% working solution.

Final Volume of 1% Solution Mass of Azure C Required
10 mL 0.1g

50 mL 05¢g

100 mL 1049

250 mL 259

500 mL 509

1000 mL (1 L) 10.0g

Experimental Protocol

This protocol describes the step-by-step methodology for preparing a 1% (w/v) Azure C
agueous solution.

3.1. Materials and Equipment

e Azure C powder (CAS: 531-57-7)

» Distilled or deionized water

e Analytical balance

e Weighing paper or boat

e Spatula

o Appropriate size volumetric flask with stopper (e.g., 100 mL)

e Graduated cylinder
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Beaker

Magnetic stirrer and stir bar (optional, recommended for larger volumes)

Wash bottle with distilled/deionized water

Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat
3.2. Safety Precautions

o Handle Azure C powder in a well-ventilated area or under a chemical fume hood to avoid
inhalation of fine particles.

o Wear appropriate PPE, including safety goggles, gloves, and a lab coat, to prevent skin and
eye contact.

o Consult the Safety Data Sheet (SDS) for Azure C for comprehensive safety information.
3.3. Preparation Procedure

o Calculate the Required Mass: Determine the desired final volume of the 1% Azure C
solution and use the table above to find the corresponding mass of Azure C powder needed.
For example, to prepare 100 mL of solution, 1.0 g of Azure C is required.

» Weigh the Azure C Powder: Place a piece of weighing paper or a weigh boat on the
analytical balance and tare it. Carefully weigh the calculated mass of Azure C powder using
a spatula.

e Initial Dissolution: Transfer the weighed Azure C powder into a beaker. Add approximately
70-80% of the final desired volume of distilled or deionized water. For a 100 mL final solution,
this would be 70-80 mL.

o Dissolve the Powder: Place a magnetic stir bar in the beaker and place it on a magnetic
stirrer. Stir the solution until the Azure C powder is completely dissolved. Gentle warming
may aid dissolution, but avoid boiling. If a stirrer is unavailable, swirl the beaker gently. The
solution should appear as a clear, blue liquid.
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Transfer to Volumetric Flask: Carefully transfer the dissolved Azure C solution from the
beaker into a clean volumetric flask of the appropriate size.

Rinse and Transfer: Use a small amount of distilled water from a wash bottle to rinse the
beaker, stir bar, and any other equipment that was in contact with the solution, transferring
the rinse water into the volumetric flask. This ensures that the entire weighed amount of dye
is included in the final solution. Repeat this rinsing step 2-3 times.

Bring to Final Volume: Add distilled or deionized water to the volumetric flask until the bottom
of the meniscus reaches the calibration mark. Use a dropper or pipette for the final additions
to avoid overshooting the mark.

Homogenize the Solution: Stopper the volumetric flask and invert it several times (15-20
times) to ensure the solution is thoroughly mixed and has a uniform concentration.

Storage: Transfer the prepared solution to a clearly labeled, airtight container. Store at room
temperature, protected from light.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the protocol for preparing the 1% Azure C
working solution.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1384180?utm_src=pdf-body
https://www.benchchem.com/product/b1384180?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Preparation Steps

Start: Define Final Volume

1. Calculate Mass of Azure C
(1 g per 100 mL)
[ 2. Weigh Azure C Powder ]
3. Dissolve in ~75% of
Final Volume of Water

[ 4. Transfer to Volumetric Flask]

5. Rinse Equipment and
Add to Flask

:

6. Add Water to Final Volume

:

7. Stopper and Mix Thoroughly

8. Transfer to Labeled
Storage Bottle
End: 1% Azure C Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a 1% (w/v) Azure C solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dawnscientific.com [dawnscientific.com]

2. gspchem.com [gspchem.com]

3. Azure C [drugfuture.com]

« To cite this document: BenchChem. [Application Note and Protocol: Preparation of a 1%
Azure C Working Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1384180#how-to-prepare-a-1-azure-c-working-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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